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Compound of Interest

Compound Name: Geranyl propionate

Cat. No.: B1618796

Geranyl propionate is an organic compound classified as an ester. It is recognized for its
characteristic fruity and floral aroma, which has led to its widespread use in the fragrance and
flavor industries. This technical guide provides an in-depth analysis of its chemical structure,
physicochemical properties, synthesis, and analytical methodologies, tailored for researchers,
scientists, and professionals in drug development.

Chemical Identity

The fundamental identification of geranyl propionate is established by its various chemical
nomenclature and registration numbers.

Identifier Value

IUPAC Name [(2E)-3,7-dimethylocta-2,6-dienyl] propanoate[1]
CAS Number 105-90-8[1][2]

Molecular Formula C13H2202[1][2]

SMILES CCC(=0)0C/C=C(\C)/CCC=C(C)C[1]

InChlKey BYCHQEILESTMQU-FMIVXFBMSA-N[1][2]
FEMA Number 2517[1][3]

EINECS Number 203-344-1[1][4]
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Physicochemical Properties

The physical and chemical characteristics of geranyl propionate are summarized below.

These properties are crucial for its application and handling.

Property Value
Molecular Weight 210.31 g/mol [1][2]
Colorless to pale yellow liquid with a fruity, rosy
Appearance
odor[4]
Boiling Point Approximately 250-252 °C[3][4][5][6]
Density Approximately 0.899 g/mL at 25 °C[5][6]
Flash Point 113 °C (235.4 °F)[3]

Vapor Pressure

0.0058 mmHg @ 23°C[3]

Soluble in alcohol and most fixed oils; insoluble

Solubility )

in glycerol and propylene glycol[4]
Refractive Index (n20/D) ~1.456][5][6]
Log P 4.2[3]

Chemical Structure

The chemical structure of geranyl propionate consists of a geranyl group, which is a

derivative of the monoterpene geraniol, esterified with propionic acid.

Caption: 2D chemical structure of geranyl propionate.

Experimental Protocols

Synthesis of Geranyl Propionate via Enzymatic

Esterification

Geranyl propionate can be synthesized through the esterification of geraniol with propionic

acid.[5] Enzymatic synthesis, particularly using lipase, is a preferred green method. The
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following protocol is a representative example based on literature findings.

Materials:

Geraniol (97% purity)

Propionic acid (97% purity)

Immobilized Candida antarctica lipase (Novozym 435)

Molecular sieves (4 A)

Solvent-free system

Methodology:

A reaction mixture is prepared with geraniol and propionic acid. A molar ratio of 3:1 (geraniol
to propionic acid) has been shown to be effective.

e Molecular sieves are added to the mixture to remove the water produced during the
esterification, which helps to drive the reaction towards the product.

e The mixture is equilibrated to the reaction temperature, typically around 40 °C, in an orbital
shaker set to 150 rpm.

» The immobilized lipase (e.g., 10 wt% relative to the substrates) is added to initiate the
reaction.

e The reaction progress is monitored by withdrawing samples at regular intervals and
analyzing them by gas chromatography to determine the conversion of the reactants.

e Upon reaching the desired conversion (e.g., ~93%), the enzyme is removed by filtration. The
biocatalyst can often be reused for subsequent batches.

» The final product can be purified using techniques such as vacuum distillation.

Analytical Methodology: Gas Chromatography (GC)
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Quantitative analysis of geranyl propionate and the monitoring of its synthesis are commonly
performed using gas chromatography.

Instrumentation:

e Gas chromatograph (e.g., Shimadzu GC-2010) equipped with a flame ionization detector
(FID).

e Capillary column (e.g., fused silica INOWAX, 30 m x 250 um i.d. x 0.25 um film thickness).

GC Conditions:

Carrier Gas: Nitrogen or Helium.

Injector Temperature: 250 °C.

Detector Temperature: 275 °C.

Oven Temperature Program:

o Initial temperature: 40 °C, hold for 8 minutes.

o Ramp 1: Increase to 150 °C at a rate of 10 °C/min.

o Ramp 2: Increase to 220 °C at a rate of 10 °C/min, hold for 5 minutes.
e Injection Volume: 1 pL.

Sample Preparation:

e Samples from the reaction mixture are diluted in a suitable solvent (e.g., hexane) before
injection. An internal standard can be used for more accurate quantification.

Data Analysis:

e The concentration of geranyl propionate is determined by comparing the peak area of the
analyte to that of a standard of known concentration. The reaction conversion is calculated
based on the reduction in the area of the limiting reagent.
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Natural Occurrence and Applications

Geranyl propionate is found naturally in low proportions in the essential oils of plants such as
geranium and verbena.[3] It has also been reported in Humulus lupulus (hops) and Achillea
nobilis.[1]

Due to its pleasant fruity and rosy aroma, geranyl propionate is extensively used in various
industries:

e Fragrance Industry: It is a common ingredient in perfumes, colognes, soaps, lotions, and
other personal care products, where it imparts sweet, floral, and fruity notes.[4][7]

o Flavor Industry: It is used as a flavoring agent in a variety of food and beverage products to
provide a fruity taste and aroma.[4] It is recognized as a flavoring agent by the FDA.[1]

o Cosmetics: It is incorporated into cosmetic formulations for its fragrance.[4]

Safety and Handling

Geranyl propionate is considered to have low toxicity by ingestion and skin contact.[4]
However, it can be irritating to the eyes, respiratory system, and skin.[4] It is a combustible
liquid.[4] For handling, it is recommended to wear suitable protective clothing and to store it in a
cool, dry place in a tightly sealed container, away from direct sunlight.[4] The Joint FAO/WHO
Expert Committee on Food Additives (JECFA) has evaluated geranyl propionate and
concluded that it poses no safety concern at current levels of intake when used as a flavoring
agent.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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